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molecular formula C14H11ClO3 B1308758 4-(Benzyloxy)-2-chlorobenzoic acid CAS No. 75835-35-7

4-(Benzyloxy)-2-chlorobenzoic acid

Cat. No. B1308758
CAS RN: 75835-35-7
M. Wt: 262.69 g/mol
InChI Key: NLSYAGPPJSQRGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06911469B2

Procedure details

Ethanol (8.8 ml), 1,4-dioxane (2.2 ml) and a 1N aqueous sodium hydroxide solution (4.7 ml) were added to benzyl 4-benzyloxy-2-chlorobenzoate (1.12 g). The mixture was stirred at 70° C. for 1.5 hr. The solvent was evaporated and water was added to the residue to dissolve the same. After washing with ether, the aqueous layer was acidified with 1N hydrochloric acid, and the resulting precipitate was collected by filtration to give the objective compound (810 mg) as a pale-yellow powder.
Name
Ethanol
Quantity
8.8 mL
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
4.7 mL
Type
reactant
Reaction Step One
Name
benzyl 4-benzyloxy-2-chlorobenzoate
Quantity
1.12 g
Type
reactant
Reaction Step One
Name
1,4-dioxane
Quantity
2.2 mL
Type
solvent
Reaction Step One
Name
compound

Identifiers

REACTION_CXSMILES
C(O)C.[OH-].[Na+].[CH2:6]([O:13][C:14]1[CH:29]=[CH:28][C:17]([C:18]([O:20]CC2C=CC=CC=2)=[O:19])=[C:16]([Cl:30])[CH:15]=1)[C:7]1[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1>O1CCOCC1>[CH2:6]([O:13][C:14]1[CH:29]=[CH:28][C:17]([C:18]([OH:20])=[O:19])=[C:16]([Cl:30])[CH:15]=1)[C:7]1[CH:8]=[CH:9][CH:10]=[CH:11][CH:12]=1 |f:1.2|

Inputs

Step One
Name
Ethanol
Quantity
8.8 mL
Type
reactant
Smiles
C(C)O
Name
sodium hydroxide
Quantity
4.7 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
benzyl 4-benzyloxy-2-chlorobenzoate
Quantity
1.12 g
Type
reactant
Smiles
C(C1=CC=CC=C1)OC1=CC(=C(C(=O)OCC2=CC=CC=C2)C=C1)Cl
Name
1,4-dioxane
Quantity
2.2 mL
Type
solvent
Smiles
O1CCOCC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred at 70° C. for 1.5 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvent was evaporated
ADDITION
Type
ADDITION
Details
water was added to the residue
DISSOLUTION
Type
DISSOLUTION
Details
to dissolve the same
WASH
Type
WASH
Details
After washing with ether
FILTRATION
Type
FILTRATION
Details
the resulting precipitate was collected by filtration

Outcomes

Product
Details
Reaction Time
 1.5 h
Name
compound
Type
product
Smiles
C(C1=CC=CC=C1)OC1=CC(=C(C(=O)O)C=C1)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 810 mg
YIELD: CALCULATEDPERCENTYIELD 97.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.